PACAP-Related Peptide (PRP), human
Description
PACAP-Related Peptide (PRP), human is a 29 amino-acid region of the PACAP precursor protein.
Scientific Research Applications
Molecular Evolution and Potential Functions
PACAP-related peptide (PRP) and PACAP are structurally related and encoded in the same transcripts. The evolution of mammalian PRPs from GHRHs in non-mammals is a focus of study. New research suggests that PRP plays a physiological role in non-mammalian vertebrates, possibly lost in mammals due to the loss of its receptor. This information could elucidate PRP functions in vertebrates (Tam, Lee, & Chow, 2007).
Biological Functions in Low Vertebrates
Studies on PRP/PACAP in non-mammalian vertebrates, especially fish, have shown their role as growth-promoting factors. Recombinant expression of fish PRP and PACAP in mammalian cells and bacteria demonstrated enhanced growth rates in fish. This finding could help understand the neuroendocrine axis regulating growth in non-mammalian vertebrates (Lugo et al., 2008).
Reproductive Hormone Control in Teleosts
Research using goldfish as a model showed that PRP controls the expression of reproductive hormones in the brain, pituitary, and ovary, suggesting a function of PRP in regulating reproduction. This discovery opens new research directions in studying neuroendocrine control of reproduction in teleosts and other non-mammalian vertebrates (Tam et al., 2011).
Role in Immune System Modulation
PACAP and PRP transcripts in brown trout showed modulation during acute viral and bacterial septicaemic infections, indicating a role in active immune responses against pathogens. This suggests that the PACAP system is involved in immune responses in fish (Gorgoglione et al., 2015).
Potential Neuroprotective Effects
Studies have indicated that PACAP and PRP may have neuroprotective properties, protecting neuronal cells from various neurotoxic effects. This potential makes them promising therapeutic agents in neurodegenerative disorders (Dejda, Sokołowska, & Nowak, 2005).
properties
Product Name |
PACAP-Related Peptide (PRP), human |
|---|---|
Molecular Formula |
C₁₃₉H₂₂₉N₄₁O₄₂ |
Molecular Weight |
3146.57 |
sequence |
One Letter Code: DVAHGILNEAYRKVLDQLSAGKHLQSLVA |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
